Cas no 1370636-85-3 (1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)-)

• Product Name: 1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)-
• CAS No: 1370636-85-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD24528935
• CID: 5189270
• Update Time: 2025-07-17

1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)-

• MDL： MFCD24528935
• Inchi： 1S/C11H14O3/c12-6-10-7-14-11(8-13-10)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2/t10-,11-/m0/s1
• InChI Key： WSGSBIHHRZPDCD-QWRGUYRKSA-N
• SMILES： O1C[C@@H](C2=CC=CC=C2)OC[C@@H]1CO

Additional information on 1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)-

Introduction to 1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)- (CAS No. 1370636-85-3)

1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)- (CAS No. 1370636-85-3) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by its dioxane ring and phenyl substituent, which confer specific stereochemical and chemical properties that are highly valuable in various scientific and industrial contexts.

The chiral nature of 1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)- makes it an excellent candidate for use in asymmetric synthesis, a critical process in the production of enantiomerically pure compounds. Enantiomeric purity is essential in pharmaceuticals, as different enantiomers of a drug can exhibit distinct biological activities and pharmacological profiles. Recent studies have highlighted the importance of chiral auxiliaries and catalysts in achieving high enantioselectivity in synthetic reactions, and 1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)- has shown promise as a versatile chiral building block.

In the realm of medicinal chemistry, 1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)- has been explored for its potential as a lead compound in the development of novel therapeutic agents. Its structural features make it suitable for modification through various functional group manipulations, allowing researchers to tailor its properties for specific biological targets. For instance, the phenyl substituent can be modified to enhance binding affinity to receptors or enzymes, while the dioxane ring provides a stable scaffold for further derivatization.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular interactions involving 1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)-. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational behavior and electronic properties. These studies have revealed that the compound exhibits favorable interactions with biomolecules such as proteins and nucleic acids, which is crucial for its potential use in drug discovery.

The synthesis of 1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)- has been optimized through various methodologies to improve yield and stereoselectivity. One notable approach involves the use of transition metal-catalyzed reactions, which have proven effective in constructing the desired chiral centers with high enantioselectivity. These synthetic strategies not only enhance the efficiency of the production process but also reduce environmental impact by minimizing waste generation.

In addition to its applications in pharmaceutical research, 1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)- has found utility in other areas such as materials science and analytical chemistry. Its unique solubility properties make it a valuable solvent or cosolvent in various chemical processes. Furthermore, its chiral nature enables its use as a chiral selector in chromatographic separations, facilitating the resolution of enantiomers for quality control and purity analysis.

The safety profile of 1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)- is an important consideration in its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have generally shown that the compound is well-tolerated at relevant concentrations and does not pose significant hazards when handled appropriately.

In conclusion, 1,4-Dioxane-2-methanol, 5-phenyl-, (2S,5R)- (CAS No. 1370636-85-3) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, materials science, and analytical chemistry. Its unique structural features and chiral properties make it an invaluable tool for scientists and researchers working at the forefront of these fields. As ongoing research continues to uncover new possibilities for its use, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.